Cas no 2111966-73-3 (methyl 2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoate)

• Product Name: methyl 2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoate
• CAS No: 2111966-73-3
• MF: C₆H₁₁N₅O₂
• MW: 185.183840036392
• CID: 6518243
• PubChem ID: 165534029
• Update Time: 2025-08-01

methyl 2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoate
• EN300-1300078
• 2111966-73-3

• Inchi： 1S/C6H11N5O2/c1-11-5(8-9-10-11)3-4(7)6(12)13-2/h4H,3,7H2,1-2H3
• InChI Key： CIASOBHSRNHGIW-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1=NN=NN1C)N)=O

Computed Properties

• Exact Mass: 185.09127461g/mol
• Monoisotopic Mass: 185.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 95.9Ų

Additional information on methyl 2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoate

Methyl 2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoate (CAS No. 2111966-73-3)

The compound Methyl 2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoate with CAS number 2111966-73-3 is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents and its ability to serve as a versatile building block in organic synthesis.

Methyl 2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoate is characterized by its tetrazole ring system, which is a five-membered aromatic heterocycle containing four nitrogen atoms. This structural motif is known for its stability and reactivity, making it a valuable component in various chemical reactions. The methyl group attached to the tetrazole ring further enhances the compound's versatility, allowing for a wide range of functionalization possibilities. Recent research has demonstrated the utility of this compound in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug discovery.

The synthesis of Methyl 2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-ylium)propanoate involves a series of carefully controlled reactions that ensure high purity and structural integrity. One common approach involves the reaction of an appropriate amino acid derivative with a tetrazole precursor under specific conditions. This method has been optimized in recent studies to improve yield and reduce side reactions. The resulting compound exhibits excellent solubility properties, which are critical for its application in pharmaceutical formulations.

In terms of applications, Methyl 2-amino...